Cas no 130464-79-8 (Androst-4-en-3-one,17-[[(4-pentylcyclohexyl)carbonyl]oxy]-, [17b(trans)]- (9CI))
130464-79-8 structure
Product Name:Androst-4-en-3-one,17-[[(4-pentylcyclohexyl)carbonyl]oxy]-, [17b(trans)]- (9CI)
CAS No:130464-79-8
MF:C31H48O3
MW:468.711030006409
CID:177492
PubChem ID:131219
Update Time:2025-04-19
Androst-4-en-3-one,17-[[(4-pentylcyclohexyl)carbonyl]oxy]-, [17b(trans)]- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Androst-4-en-3-one,17-[[(4-pentylcyclohexyl)carbonyl]oxy]-, [17b(trans)]- (9CI)
- [(8R,9S,10R,13S,14R,17S)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl] 4-pentylcyclohexane-1-carboxylate
- testosterone-4-n-pentylcyclohexyl carboxylate
- (14beta,17beta)-3-oxoandrost-4-en-17-yl 4-pentylcyclohexanecarboxylate
- Androst-4-en-3-one, 17-(((4-pentylcyclohexyl)carbonyl)oxy)-, (17beta(trans))-
- TNPCC
- 130464-79-8
- 3-Oxoandrost-4-en-17-yl 4-pentylcyclohexane-1-carboxylate
- DTXSID10926747
-
- Inchi: 1S/C31H48O3/c1-4-5-6-7-21-8-10-22(11-9-21)29(33)34-28-15-14-26-25-13-12-23-20-24(32)16-18-30(23,2)27(25)17-19-31(26,28)3/h20-22,25-28H,4-19H2,1-3H3/t21?,22?,25-,26+,27-,28-,30-,31-/m0/s1
- InChI Key: YEJKQRVAFMEOKN-QPUCLBINSA-N
- SMILES: O(C(C1CCC(CCCCC)CC1)=O)[C@H]1CC[C@@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O
Computed Properties
- Exact Mass: 468.36054
- Monoisotopic Mass: 468.36
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 34
- Rotatable Bond Count: 7
- Complexity: 806
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.4
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- Density: 1.06
- Boiling Point: 566.6°Cat760mmHg
- Flash Point: 237.1°C
- Refractive Index: 1.536
- PSA: 43.37
- LogP: 7.81680
Androst-4-en-3-one,17-[[(4-pentylcyclohexyl)carbonyl]oxy]-, [17b(trans)]- (9CI) Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
130464-79-8 (Androst-4-en-3-one,17-[[(4-pentylcyclohexyl)carbonyl]oxy]-, [17b(trans)]- (9CI)) Related Products
- 303-42-4(Metenolone enanthate)
- 57-85-2(Testosterone propionate)
- 71-58-9(Medroxyprogesterone acetate)
- 302-23-8(Progesterone Acetate)
- 434-05-9(Metenolone acetate)
- 1045-69-8(Testosterone acetate)
- 1449-61-2(Androst-5-ene-7,17-dione, 3-(acetyloxy)-, (3beta)-)
- 360-70-3(Nandrolone decanoate)
- 2590-41-2(6-Dehydronandrolone acetate)
- 630-56-8(Hydroxyprogesterone caproate)
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